N-[2-(dimethylamino)ethyl]-N-(3-phenylpropyl)-3-(triazol-1-yl)propanamide

• IUPAC Name: N-[2-(dimethylamino)ethyl]-N-(3-phenylpropyl)-3-(triazol-1-yl)propanamide
• InChI: InChI=1S/C18H27N5O/c1-21(2)15-16-22(12-6-9-17-7-4-3-5-8-17)18(24)10-13-23-14-11-19-20-23/h3-5,7-8,11,14H,6,9-10,12-13,15-16H2,1-2H3
• InChI Key: QMBLDPKENUEMDW-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(CCCC1=CC=CC=C1)C(=O)CCN2C=CN=N2
• Molecular Formula: C18H27N5O
• Molecular Weight: 329.4 g/mol

Description

N-[2-(dimethylamino)ethyl]-N-(3-phenylpropyl)-3-(triazol-1-yl)propanamide, also known as DPTP, is a compound that has gained attention in scientific research due to its potential therapeutic applications. DPTP is a triazole-based compound that has been synthesized through a multi-step process, and has been found to have unique biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-[2-(dimethylamino)ethyl]-N-(3-phenylpropyl)-3-(triazol-1-yl)propanamide is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. N-[2-(dimethylamino)ethyl]-N-(3-phenylpropyl)-3-(triazol-1-yl)propanamide has been found to interact with various proteins involved in cell signaling, including G protein-coupled receptors and ion channels. Additionally, N-[2-(dimethylamino)ethyl]-N-(3-phenylpropyl)-3-(triazol-1-yl)propanamide has been found to modulate the activity of various enzymes involved in cell signaling, including kinases and phosphatases.
Biochemical and physiological effects:
N-[2-(dimethylamino)ethyl]-N-(3-phenylpropyl)-3-(triazol-1-yl)propanamide has been found to have unique biochemical and physiological effects. It has been found to induce cell death in cancer cells, inhibit the production of inflammatory cytokines, and modulate pain perception. Additionally, N-[2-(dimethylamino)ethyl]-N-(3-phenylpropyl)-3-(triazol-1-yl)propanamide has been found to have antioxidant properties, which may protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

N-[2-(dimethylamino)ethyl]-N-(3-phenylpropyl)-3-(triazol-1-yl)propanamide has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. Additionally, N-[2-(dimethylamino)ethyl]-N-(3-phenylpropyl)-3-(triazol-1-yl)propanamide has been found to have low toxicity, making it a safe compound to use in lab experiments. However, one limitation of N-[2-(dimethylamino)ethyl]-N-(3-phenylpropyl)-3-(triazol-1-yl)propanamide is its limited solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on N-[2-(dimethylamino)ethyl]-N-(3-phenylpropyl)-3-(triazol-1-yl)propanamide. One area of interest is the development of N-[2-(dimethylamino)ethyl]-N-(3-phenylpropyl)-3-(triazol-1-yl)propanamide analogs with improved properties, such as increased solubility or enhanced activity. Additionally, further studies are needed to fully understand the mechanism of action of N-[2-(dimethylamino)ethyl]-N-(3-phenylpropyl)-3-(triazol-1-yl)propanamide, which may lead to the development of new therapeutic applications. Finally, studies are needed to investigate the safety and efficacy of N-[2-(dimethylamino)ethyl]-N-(3-phenylpropyl)-3-(triazol-1-yl)propanamide in animal models and clinical trials.

Synthesis Methods

N-[2-(dimethylamino)ethyl]-N-(3-phenylpropyl)-3-(triazol-1-yl)propanamide is synthesized through a multi-step process involving the reaction of various chemical reagents. The synthesis method involves the reaction of 3-phenylpropanoic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with N,N-dimethylethanolamine to form the corresponding amide. Finally, the amide is reacted with sodium azide and copper (I) iodide to form the triazole ring, resulting in the formation of N-[2-(dimethylamino)ethyl]-N-(3-phenylpropyl)-3-(triazol-1-yl)propanamide.

Scientific Research Applications

N-[2-(dimethylamino)ethyl]-N-(3-phenylpropyl)-3-(triazol-1-yl)propanamide has been found to have potential therapeutic applications in scientific research. It has been studied for its potential use as an anti-cancer agent, due to its ability to induce cell death in cancer cells. N-[2-(dimethylamino)ethyl]-N-(3-phenylpropyl)-3-(triazol-1-yl)propanamide has also been studied for its potential use as an anti-inflammatory agent, due to its ability to inhibit the production of inflammatory cytokines. Additionally, N-[2-(dimethylamino)ethyl]-N-(3-phenylpropyl)-3-(triazol-1-yl)propanamide has been found to have potential use as an analgesic, due to its ability to modulate pain perception.